Copper tungsten oxide (CuWO4)
Overview
Description
Synthesis Analysis
CuWO4 can be synthesized using various methods, including hydrothermal synthesis, solution combustion synthesis, and electrochemical synthesis, each with its own advantages in terms of particle size, morphology, and application potential. For example, a facile hydrothermal synthesis method has been used to create CuWO4-reduced graphene oxide hybrid nanoparticles, which showed excellent supercapacitive behavior and cycling stability (Samantaray, Sahoo, & Rout, 2016). Solution combustion synthesis is noted for its time and energy efficiency in producing binary metal tungstate nanoparticles, including CuWO4, with enhanced photocatalytic activity (Thomas et al., 2015).
Molecular Structure Analysis
The molecular structure of CuWO4 has been explored through various characterization techniques. A study demonstrated the fabrication and characterization of a two-dimensional copper tungstate (CuWO4) for the first time, unveiling its atomic structure and highlighting its reduced band gap and increased density of states close to the Fermi level, which are beneficial for photo- and electrocatalysis applications (Denk et al., 2014).
Chemical Reactions and Properties
CuWO4 participates in various chemical reactions, especially in photocatalytic and photoelectrochemical processes. The electrochemically synthesized tungstate nanocomposites, for example, have shown improved band gap and photoactivity, enhancing their suitability for solar-driven photoelectrochemical water oxidation (Zhu, Chong, Chan, & Ocon, 2018).
Physical Properties Analysis
The physical properties of CuWO4, such as morphology, particle size, and crystalline structure, significantly affect its application in various fields. Techniques like hydrothermal-ultrasonic synthesis have been utilized to create CuO nanorods and CuWO4 nanoparticles, demonstrating substantial catalytic activity for the reduction of 4-nitrophenol and significant antibacterial performance (Cai et al., 2021).
Chemical Properties Analysis
The chemical properties of CuWO4, including its photocatalytic and electrochemical behaviors, are pivotal in its application for environmental remediation and energy conversion. A simple synthesis and characterization of CuWO4 nanoparticles investigated the surfactant effect on its morphology and particle size, demonstrating its efficacy in photocatalytic applications (Hosseinpour-mashkani & Sobhani-Nasab, 2016).
Scientific Research Applications
1. Photodegradation of Organic Dye in Water
- Application Summary: CuWO4 nanoparticles and CuWO4/NiO nanocomposite were synthesized using co-precipitation method and used in the photodegradation of methyl orange (MO) dye in aqueous solution under UV irradiation .
- Methods of Application: The CuWO4 nanoparticles and CuWO4/NiO nanocomposite were synthesized using co-precipitation method. The structures and morphologies of as-synthesized materials are characterized via X-ray diffraction (XRD), Fourier-transform infrared spectroscopy (FT-IR), Scanning electron microscopy (SEM), and energy dispersive X-ray (EDX) .
- Results or Outcomes: The photocatalytic activity of CuWO4 nanoparticle and CuWO4/NiO nanocomposite was evaluated by the degradation of methyl orange (MO) dye in aqueous solution under UV irradiation .
2. Solar Water Oxidation
- Application Summary: CuWO4 nanoflakes were coupled with Iridium–cobalt phosphates (IrCo-Pi) to improve the photoactivity of CuWO4 for solar water oxidation .
- Methods of Application: The CuWO4 nanoflakes were coupled with Iridium–cobalt phosphates (IrCo-Pi) through a surface modification process .
- Results or Outcomes: The photocurrent density for CuWO4/IrCo-Pi at 1.23 V vs. reversible hydrogen electrode (RHE) rose to 0.54 mA∙cm −2, a ca. 70% increase over that of bare CuWO4 (0.32 mA∙cm −2) .
3. Supercapacitor Application
- Application Summary: Copper tungsten oxide (CuWO4) and CuWO4-reduced graphene oxide hybrid nanoparticles were synthesized and used as an electrode for supercapacitor application .
- Methods of Application: The CuWO4 and CuWO4-reduced graphene oxide hybrid nanoparticles were synthesized using a facile hydrothermal method .
- Results or Outcomes: The study reports the successful application of the synthesized nanoparticles as an electrode for supercapacitor application .
4. Optical and Photoelectrochemical Applications
- Application Summary: Copper tungsten oxide (CuxWOy) thin films have been used for optical and photoelectrochemical applications .
- Methods of Application: The films are deposited using reactive high power impulse magnetron sputtering (HiPIMS) in an argon/oxygen gas mixture .
- Results or Outcomes: The composition and crystal structure of as-deposited and annealed films are found to depend on the deposition conditions .
5. Photoelectrochemical Water Splitting
- Application Summary: CuWO4 thin films have been used for enhanced photoelectrochemical water splitting .
- Methods of Application: The electronic structure of CuWO4 was elucidated to devise strategies for further improvements .
- Results or Outcomes: The photocurrent achieved so far is limited to ∼0.3 mA cm−2 at +1.23 V vs. reversible hydrogen electrode (RHE) .
6. Heat Sinks
- Application Summary: The high thermal conductivity of copper together with the low thermal expansion of tungsten allows thermal expansion matching to silicon, gallium arsenide, and some ceramics .
- Methods of Application: Copper–tungsten is used as a material for heat sinks .
- Results or Outcomes: This application takes advantage of the unique properties of copper–tungsten .
4. Optical and Photoelectrochemical Applications
- Application Summary: Copper tungsten oxide (CuxWOy) thin films have been used for optical and photoelectrochemical applications .
- Methods of Application: The films are deposited using reactive high power impulse magnetron sputtering (HiPIMS) in an argon/oxygen gas mixture .
- Results or Outcomes: The composition and crystal structure of as-deposited and annealed films are found to depend on the deposition conditions .
5. Photoelectrochemical Water Splitting
- Application Summary: CuWO4 thin films have been used for enhanced photoelectrochemical water splitting .
- Methods of Application: The electronic structure of CuWO4 was elucidated to devise strategies for further improvements .
- Results or Outcomes: The photocurrent achieved so far is limited to ∼0.3 mA cm−2 at +1.23 V vs. reversible hydrogen electrode (RHE) .
6. Heat Sinks
- Application Summary: The high thermal conductivity of copper together with the low thermal expansion of tungsten allows thermal expansion matching to silicon, gallium arsenide, and some ceramics .
- Methods of Application: Copper–tungsten is used as a material for heat sinks .
- Results or Outcomes: This application takes advantage of the unique properties of copper–tungsten .
Safety And Hazards
properties
IUPAC Name |
copper;oxygen(2-);tungsten |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/Cu.4O.W/q+2;4*-2; |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FUZOAUOBBKGKBL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[O-2].[O-2].[O-2].[O-2].[Cu+2].[W] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
CuO4W-6 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID201014399 |
Source
|
| Record name | Copper tungsten oxide (CuWO4) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID201014399 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
311.38 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Copper tungsten oxide (CuWO4) | |
CAS RN |
13587-35-4 |
Source
|
| Record name | Cupric tungstate(VI) | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0013587354 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Copper tungsten oxide (CuWO4) | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Copper tungsten oxide (CuWO4) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID201014399 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Copper wolframate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.033.642 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Citations
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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